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Compound of Interest

Compound Name:
1-Amino-2,4-

dibromoanthraquinone

Cat. No.: B109406 Get Quote

An in-depth analysis of 1-Amino-2,4-dibromoanthraquinone reveals its fundamental chemical

properties, which are crucial for researchers and drug development professionals. This guide

summarizes its molecular formula and weight, providing a foundational dataset for further

research and application.

Core Molecular Data
1-Amino-2,4-dibromoanthraquinone is an organic compound classified as an anthraquinone

derivative. Its core quantitative attributes are summarized below.

Property Value Source

Molecular Formula C₁₄H₇Br₂NO₂ [1][2][3]

Molecular Weight ~381.02 g/mol [2][3][4]

The molecular formula indicates a structure composed of 14 carbon atoms, 7 hydrogen atoms,

2 bromine atoms, 1 nitrogen atom, and 2 oxygen atoms. The molecular weight is a key

parameter for stoichiometric calculations in experimental protocols.[1][2][3]
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The following diagram illustrates the direct relationship between the chemical compound and

its primary molecular identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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